3-(2-methylpropyl)-1-[2-oxo-2-(piperidin-1-yl)ethyl]thieno[3,2-d]pyrimidine-2,4(1H,3H)-dione
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Description
3-(2-methylpropyl)-1-[2-oxo-2-(piperidin-1-yl)ethyl]thieno[3,2-d]pyrimidine-2,4(1H,3H)-dione is a useful research compound. Its molecular formula is C17H23N3O3S and its molecular weight is 349.45. The purity is usually 95%.
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Scientific Research Applications
Synthetic Methodologies and Chemical Properties
Research on thienopyrimidine derivatives and related compounds has led to advancements in synthetic methodologies for creating complex molecules with potential biological activities. For example, studies have developed new synthetic routes to create thieno[2,3-d]pyrimidine compounds fused with other heterocyclic structures, aiming to produce molecules with enhanced biological activities (El-Gazzar, Hussein, & Aly, 2006). Such methodologies are crucial for the exploration of new therapeutic agents and provide a foundation for further chemical modifications and optimizations.
Biological Activities and Therapeutic Potentials
Several studies have focused on the anticancer, anticonvulsant, and hypotensive activities of thieno[3,2-d]pyrimidine derivatives and structurally related compounds. For instance, the synthesis and evaluation of thienopyrimidine derivatives as inhibitors of adenosine kinase and platelet aggregation have shown significant anticancer and antileukemia activities (Hammam, Sharaf, & El-Hafez, 2001). Additionally, some compounds have demonstrated potential as hypotensive agents, offering prolonged and dose-dependent effects comparable to reference drugs such as nebivolol and lisinopril (Kataev et al., 2014).
Drug Discovery and Development
The structural features of thieno[3,2-d]pyrimidine derivatives make them attractive candidates for drug discovery and development. Their interactions with biological targets, such as the human GnRH receptor, have been explored to treat reproductive diseases, demonstrating the importance of specific structural modifications for enhancing receptor binding activity (Guo et al., 2003). Such studies highlight the potential of thieno[3,2-d]pyrimidine derivatives in the development of new therapeutic agents for various diseases.
Properties
IUPAC Name |
3-(2-methylpropyl)-1-(2-oxo-2-piperidin-1-ylethyl)thieno[3,2-d]pyrimidine-2,4-dione |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H23N3O3S/c1-12(2)10-20-16(22)15-13(6-9-24-15)19(17(20)23)11-14(21)18-7-4-3-5-8-18/h6,9,12H,3-5,7-8,10-11H2,1-2H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HZXBYHNQLYDMJD-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)CN1C(=O)C2=C(C=CS2)N(C1=O)CC(=O)N3CCCCC3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H23N3O3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
349.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.